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Compound of Interest

Compound Name: Chlorodiisobutyloctadecylsilane
CAS No.: 162578-86-1
Cat. No.: B063175
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of chlorodiisobutyloctadecylsilane. The information is curated for
professionals in research, scientific, and drug development fields, with a focus on delivering
precise data and insights.

Chemical Structure and Identification

Chlorodiisobutyloctadecylsilane is an organosilane compound characterized by a central
silicon atom bonded to a chlorine atom, two isobutyl groups, and a long-chain octadecyl group.
[1][2] This unique structure, featuring both a reactive chloro group and hydrophobic alkyl
chains, makes it a versatile reagent in materials science and surface chemistry.[1][2]

The structural formula can be represented as CH3z(CH2)17Si[CH2CH(CHs)2]2Cl.[3] The key
identifiers for this compound are:

o CAS Number: 162578-86-1[1][3][4]
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e Molecular Formula: C26HssCISi[1][4]
e SMILES String: CCCCCCCCCCCCCCCCCC--INVALID-LINK--(CC(C)C)CC(C)C[3]
e InChl Key: LAMXXRLSKVGVCO-UHFFFAOYSA-N

The following diagram illustrates the molecular structure of chlorodiisobutyloctadecylsilane.
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Molecular structure of chlorodiisobutyloctadecylsilane.

Physicochemical Properties

A summary of the key physicochemical properties of chlorodiisobutyloctadecylsilane is
presented in the table below. This data is essential for handling, storage, and application of the

compound.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemimpex.com/products/36337
https://www.scbt.com/p/chlorodiisobutyloctadecylsilane-162578-86-1
https://www.sigmaaldrich.com/SG/en/product/aldrich/404713
https://www.benchchem.com/product/b063175?utm_src=pdf-body
https://www.benchchem.com/product/b063175?utm_src=pdf-body-href
https://www.benchchem.com/product/b063175?utm_src=pdf-body-img
https://www.benchchem.com/product/b063175?utm_src=pdf-body
https://www.benchchem.com/product/b063175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

\. J

Applications and Experimental Use

Chlorodiisobutyloctadecylsilane is primarily utilized as a versatile silane coupling agent and
a surface modifying agent.[1] Its utility stems from the dual reactivity of its structure: the
chlorosilane group can react with hydroxylated surfaces to form stable covalent bonds, while
the long hydrophobic octadecyl chain imparts water repellency and alters surface energy.[1][2]

Key Application Areas:

o Surface Modification: It is widely used to create hydrophobic, self-assembled monolayers
(SAMSs) on surfaces such as silica, glass, and metal oxides.[2] This is particularly beneficial
in the coatings industry to enhance hydrophobicity and chemical resistance.[1]

o Adhesion Promotion: The compound enhances the adhesion and compatibility between
organic polymers and inorganic substrates in composites, sealants, and adhesives.[1]

o Chromatography: It serves as a derivatizing agent for creating reversed-phase stationary
phases in chromatography, where the C18 chain provides the necessary hydrophobic
interactions for separation.[2]

¢ Intermediate in Organic Synthesis: The reactive Si-Cl bond allows it to be a building block for
the synthesis of more complex silicon-containing molecules.[2]

While chlorodiisobutyloctadecylsilane is a key reagent in materials science, its direct
application in drug development, particularly in relation to specific signaling pathways, is not
well-documented in publicly available literature. Its role in the pharmaceutical industry is more
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likely as an intermediate in the synthesis of more complex molecules or in the surface
modification of drug delivery systems.[5]

General Experimental Protocol for Surface Modification:

A detailed experimental protocol for a specific application would be proprietary or published in
peer-reviewed literature for a particular study. However, a general workflow for using
chlorodiisobutyloctadecylsilane for surface modification can be outlined as follows.
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General workflow for surface modification.

Safety and Handling

Chlorodiisobutyloctadecylsilane is classified as a corrosive material.[2] It should be handled
with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
face shield, in a well-ventilated area such as a fume hood.[2][3] The compound is designated
with the GHSO05 pictogram, indicating that it can cause severe skin burns and eye damage.[3]
For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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